![molecular formula C12H13FN4O2S B2879175 1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole CAS No. 2176202-26-7](/img/structure/B2879175.png)
1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes a triazole ring and an azetidine ring, both of which are types of heterocyclic compounds. The triazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. The azetidine ring is a four-membered ring with one nitrogen atom and three carbon atoms .Scientific Research Applications
Synthesis and Functionalization
1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole is a compound that could potentially be synthesized through methodologies related to the regioselective synthesis of fluorosulfonyl 1,2,3-triazoles from bromovinylsulfonyl fluoride, as detailed by Thomas and Fokin (2018). This process is highly general and facilitates the creation of various sulfonates, sulfonamides, and sulfonic acid derivatives of triazoles and other azole heterocycles, which might be challenging to access through existing methods (Thomas & Fokin, 2018).
Biological Activity
Research has demonstrated that triazole derivatives exhibit significant biological activities. For instance, Sreerama et al. (2020) developed a one-pot synthesis method for novel 1,2,3-triazole derivatives, showing considerable in vitro antibacterial activity and free radical scavenging ability. This indicates that 1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole could potentially possess similar biological properties, subject to specific structural modifications (Sreerama et al., 2020).
Antimicrobial and Antiproliferative Properties
A study by Yadav and Kaushik (2022) on sulfonamide bridged disubstituted 1,2,3-triazoles reported that these compounds demonstrated appreciable efficacy against various bacterial strains. This suggests that derivatives of 1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole could be engineered for antimicrobial applications (Yadav & Kaushik, 2022). Additionally, Li et al. (2018) reported that 1,2,3-triazole-sulfonamide hybrids exhibit promising antiproliferative activity against cancer cell lines, highlighting the compound's potential in developing new antitumor drugs (Li et al., 2018).
Advanced Materials and Chemical Synthesis
The versatility of 1,2,3-triazoles in chemical synthesis and material science is underscored by their use in creating functional materials, such as the metal-free synthesis of functional 1-substituted-1,2,3-triazoles from ethenesulfonyl fluoride and organic azides. This method provides a straightforward and scalable route to synthesizing triazole derivatives under metal-free conditions, which could be adapted for synthesizing 1-((1-((2-fluorophenyl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole and its derivatives for various applications (Giel et al., 2019).
properties
IUPAC Name |
1-[[1-(2-fluorophenyl)sulfonylazetidin-3-yl]methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN4O2S/c13-11-3-1-2-4-12(11)20(18,19)17-6-10(7-17)5-16-9-14-8-15-16/h1-4,8-10H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYYIQOYYEVAGLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CC=C2F)CN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[1-(2-fluorobenzenesulfonyl)azetidin-3-yl]methyl}-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.